Cas no 89454-83-1 (1,4-Cycloheptadiene, 2-ethenyl-)

• Product name: 1,4-Cycloheptadiene, 2-ethenyl-
• CAS No: 89454-83-1
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 599850
• PubChem ID: 13214151

1,4-Cycloheptadiene, 2-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cycloheptadiene, 2-ethenyl-
• 2-ethenylcyclohepta-1,4-diene
• 89454-83-1
• DTXSID70528645

• Inchi： InChI=1S/C9H12/c1-2-9-7-5-3-4-6-8-9/h2-3,5,8H,1,4,6-7H2
• InChI Key： PCAPENBLXZLHCR-UHFFFAOYSA-N
• SMILES： C=CC1=CCCC=CC1

Computed Properties

• Exact Mass: 120.093900383g/mol
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 2.8